Cas no 62266-65-3 (3-Cyclohexene-1-carboxylic acid, 1-methyl-, octadecyl ester)

• Product Name: 3-Cyclohexene-1-carboxylic acid, 1-methyl-, octadecyl ester
• CAS No: 62266-65-3
• MF: C₂₆H₄₈O₂
• MW: 392.658128738403
• CID: 451801
• PubChem ID: 71388122
• Update Time: 2025-04-19

3-Cyclohexene-1-carboxylic acid, 1-methyl-, octadecyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-carboxylic acid, 1-methyl-, octadecyl ester
• octadecyl 1-methylcyclohex-3-ene-1-carboxylate
• 62266-65-3
• DTXSID70810198

• Inchi： 1S/C26H48O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21-24-28-25(27)26(2)22-19-18-20-23-26/h18-19H,3-17,20-24H2,1-2H3
• InChI Key： LDLQOURPNFJRBP-UHFFFAOYSA-N
• SMILES： O(CCCCCCCCCCCCCCCCCC)C(C1(C)CC=CCC1)=O

Computed Properties

• Exact Mass: 392.36564
• Monoisotopic Mass: 392.365430770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 19
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3